1,2-Dimethyl-3-(methylaminomethyl)-1H-indole
Cat. No. B8645141
M. Wt: 188.27 g/mol
InChI Key: BRQWBRRAAWQCIB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
CN=Cc1c(C)n(C)c2ccccc12
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
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[BH4-:15].[CH3:17][CH2:18][OH:19].[CH3:1][n:2]1[c:3]([CH3:14])[c:4]([CH:11]=[N:12][CH3:13])[c:5]2[cH:6][cH:7][cH:8][cH:9][c:10]12.[Na+:16]>>[CH3:1][n:2]1[c:3]([CH3:14])[c:4]([CH2:11][NH:12][CH3:13])[c:5]2[cH:6][cH:7][cH:8][cH:9][c:10]12
|
Inputs
Step One
|
Name
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|
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Quantity
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Extracted from reaction SMILES
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|
Type
|
reactant
|
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Smiles
|
[BH4-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CCO
|
|
Name
|
CN=Cc1c(C)n(C)c2ccccc12
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CN=Cc1c(C)n(C)c2ccccc12
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CNCc1c(C)n(C)c2ccccc12
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
